Cas no 151703-89-8 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 151703-89-8
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• MDL: MFCD00220706
• CID: 1324998
• PubChem ID: 5319619
• Update Time: 2025-05-19

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)-,(2E)-
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)-, (2E)-
• SR-01000204123-1
• 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• 151703-89-8
• SR-01000204123
• XMQLRMQKCIIQEY-XVNBXDOJSA-N
• SCHEMBL3191621
• CHEMBL1945702
• 3,4-Methylenedioxy-2',4'-dimethoxychalcone
• AB00080179-01
• BDBM50363137
• (2E)-3-(1,3-Benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• (e)-1-(3,4-methylenedioxyphenyl)-3-(2,4-dimethoxyphenyl)prop-1-en-3-one
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• (E)-3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one
• SCHEMBL3191606
• MFCD00220706
• LMPK12120117

• MDL： MFCD00220706
• Inchi： 1S/C18H16O5/c1-20-13-5-6-14(17(10-13)21-2)15(19)7-3-12-4-8-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3/b7-3+
• InChI Key： XMQLRMQKCIIQEY-XVNBXDOJSA-N
• SMILES： C(C1=CC=C(OC)C=C1OC)(=O)/C=C/C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 312.1
• Monoisotopic Mass: 312.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one (CAS No. 151703-89-8)

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one, also known by its CAS number 151703-89-8, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known as chalcones, which are characterized by their α,β-unsaturated ketone structure. Chalcones have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one is particularly noteworthy due to its unique combination of functional groups. The 2H-1,3-benzodioxole moiety and the 2,4-dimethoxyphenyl group contribute to its pharmacological profile and chemical stability. These functional groups are known to enhance the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable therapeutic agent for inflammatory disorders like rheumatoid arthritis and Crohn's disease.

Moreover, research has shown that (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one possesses significant antimicrobial properties. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial activities, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one has also been investigated for its anticancer properties. A recent study published in the journal Cancer Research demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one could be a promising lead compound for developing novel anticancer drugs.

The synthesis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one has been optimized using various methodologies to improve yield and purity. One common approach involves the Claisen-Schmidt condensation reaction between 4-hydroxybenzaldehyde and 4-methoxyacetophenone in the presence of a base such as potassium hydroxide. The resulting chalcone is then subjected to further functionalization steps to introduce the 2H-1,3-benzodioxole moiety and the 2,4-dimethoxyphenyl group.

The physicochemical properties of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-1-one have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into the molecular structure and conformational behavior of the compound. For example, NMR studies have revealed that the α,β-double bond in the chalcone backbone adopts an E (trans) configuration, which is crucial for its biological activity.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)prop-2-en-one (CAS No. 151703-89-) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antimicrobial, and anticancer properties make it a promising candidate for further research and development in medicinal chemistry. Ongoing studies are aimed at elucidating its mechanism of action and optimizing its pharmacological profile for clinical applications.